2-(((2-(3-Chlorophenyl)-5-methyloxazol-4-yl)methyl)thio)-6-(4-methoxyphenyl)pyrimidin-4-ol

• IUPAC Name: 2-[[2-(3-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methylsulfanyl]-4-(4-methoxyphenyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C22H18ClN3O3S/c1-13-19(24-21(29-13)15-4-3-5-16(23)10-15)12-30-22-25-18(11-20(27)26-22)14-6-8-17(28-2)9-7-14/h3-11H,12H2,1-2H3,(H,25,26,27)
• InChI Key: MDUIRKSMWKEYKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC(=CC=C2)Cl)CSC3=NC(=CC(=O)N3)C4=CC=C(C=C4)OC
• Molecular Formula: C22H18ClN3O3S
• Molecular Weight: 439.9 g/mol

Description

2-(((2-(3-Chlorophenyl)-5-methyloxazol-4-yl)methyl)thio)-6-(4-methoxyphenyl)pyrimidin-4-ol is a useful research compound. Its molecular formula is C22H18ClN3O3S and its molecular weight is 439.91. The purity is usually 95%.
BenchChem offers high-quality 2-(((2-(3-Chlorophenyl)-5-methyloxazol-4-yl)methyl)thio)-6-(4-methoxyphenyl)pyrimidin-4-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(((2-(3-Chlorophenyl)-5-methyloxazol-4-yl)methyl)thio)-6-(4-methoxyphenyl)pyrimidin-4-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Compounds with structural motifs similar to the specified chemical have been synthesized through various chemical reactions, focusing on heterocyclic compounds such as pyrimidines, which are of interest due to their diverse biological activities. For example, Shibuya (1984) discussed the synthesis of heterocycles including 4-hydroxy and 4-mercaptopyrimidine derivatives through the reaction of 3,5-diphenyl-1,2,4-dithiazol-1-ium perchlorate with active methylene compounds, which could serve as a foundational method for synthesizing related compounds (Shibuya, 1984).

Biological Activities

Several studies have synthesized and evaluated the biological activities of compounds structurally related to the one , including their anticancer, antimicrobial, and anti-inflammatory properties. For instance, Hafez and El-Gazzar (2017) synthesized thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, assessing their potent anticancer activity against various human cancer cell lines, suggesting the potential of related compounds in cancer research (Hafez & El-Gazzar, 2017).

Applications in Optoelectronics and Medicinal Chemistry

Compounds with pyrimidine rings, akin to the specified molecule, have been explored for their nonlinear optical (NLO) properties, which are significant for optoelectronic applications. Hussain et al. (2020) conducted a study on thiopyrimidine derivatives, showing their promising applications in medicine and NLO fields, indicating the potential utility of similar compounds in developing new materials for high-tech applications (Hussain et al., 2020).